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Compound of Interest

Compound Name: 4-Bromocrotonic acid

Cat. No.: B156263 Get Quote

An In-depth Technical Guide to the Safe Handling of 4-Bromocrotonic Acid

Disclaimer: This document is intended for informational purposes for qualified research and

drug development professionals. It is not a substitute for a formal Safety Data Sheet (SDS).

Always consult the official, most current SDS from your supplier and adhere to all institutional

and governmental safety protocols before handling 4-Bromocrotonic acid.

Executive Summary
4-Bromocrotonic acid (CAS No. 13991-36-1) is a reactive organic compound utilized in

various synthetic applications.[1][2] While valuable, it presents significant health and safety

hazards, primarily related to its severe corrosivity. This guide provides a comprehensive

overview of its properties, hazards, and the necessary precautions for safe handling, storage,

emergency response, and disposal to ensure the safety of laboratory personnel and the

environment.

Hazard Identification and Classification
4-Bromocrotonic acid is classified as a hazardous substance requiring stringent safety

controls. The primary dangers are its corrosive effects on skin, eyes, and metals.[3]

GHS Hazard Statements: H290 (May be corrosive to metals), H314 (Causes severe skin

burns and eye damage), H318 (Causes serious eye damage).[3]
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Signal Word: Danger

Hazard Pictogram:

GHS05: Corrosion

The substance is categorized as Skin Corrosion, Sub-category 1C, indicating that it causes full-

thickness skin destruction after an exposure between one and four hours.[3] It causes

irreversible effects on the eyes.[3]

Physical and Chemical Properties
A summary of the key physical and chemical properties of 4-Bromocrotonic acid is presented

below. This data is crucial for understanding its behavior under various laboratory conditions.

Property Value Citation(s)

CAS Number 13991-36-1 [4]

Molecular Formula C₄H₅BrO₂

Molecular Weight 164.99 g/mol

Appearance
White to light yellow/pale beige

solid, crystal, or powder
[4]

Melting Point 73 - 77 °C

Boiling Point 288 °C [4][5]

Density 1.718 g/cm³ [4][6]

Flash Point 128 °C [4][5]

Solubility
Soluble in Methanol. Sparingly

soluble in Chloroform.
[4]

pKa 4.13 ± 0.10 (Predicted) [4]

Toxicological Information
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Detailed toxicological studies on 4-Bromocrotonic acid are limited. The primary toxicological

concern is its severe corrosive nature.

Toxicological Endpoint Data Citation(s)

Acute Toxicity (Oral, Dermal,

Inhalation)

No quantitative data available

(e.g., LD₅₀, LC₅₀). The Safety

Data Sheet explicitly states

"No information available."

[3]

Skin Corrosion/Irritation

Classified as Corrosive,

Category 1C. Causes severe

skin burns. Responses are

observed after exposure times

of 1 to 4 hours.

[3]

Serious Eye Damage/Irritation
Causes serious, irreversible

eye damage.
[3]

Carcinogenicity, Mutagenicity,

Reproductive Toxicity
No information available. [3]

Given the lack of specific toxicity data, the substance should be handled as a highly hazardous

material, with all exposure routes (inhalation, ingestion, skin/eye contact) strictly avoided.

Handling and Storage Protocols
Adherence to proper handling and storage procedures is critical to minimize risk.

Engineering Controls & Handling Procedures
Ventilation: All handling of 4-Bromocrotonic acid solid or its solutions must be conducted in

a properly functioning chemical fume hood to prevent inhalation of dust or vapors.[3]

Dispensing: When weighing and dispensing the solid, prevent dust dispersion. Use anti-

static measures where appropriate.

Personal Contact: Avoid all contact with skin, eyes, and clothing. Do not breathe dust.[3]
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Hygiene: Wash hands and face thoroughly after handling. Do not eat, drink, or smoke in the

work area.[3]

Storage Requirements
Temperature: Store in a refrigerator at 2-8°C.

Container: Keep the container tightly closed and store only in the original, corrosive-resistant

packaging.[3]

Atmosphere: Store under an inert gas to maintain stability.[3]

Security: The storage location should be locked and accessible only to authorized personnel.

Incompatibilities: Store away from incompatible materials, particularly strong oxidizing

agents.[3] Avoid conditions of heat and exposure to air.[3]

Personal Protective Equipment (PPE)
A robust PPE regimen is mandatory for all personnel handling this chemical.

Personal Protective Equipment (PPE) for 4-Bromocrotonic Acid

Eye/Face Protection

Chemical Splash Goggles (ANSI Z87.1)

Mandatory

Face Shield (in addition to goggles)

Recommended for
large quantities or splash risk

Skin & Body Protection

Chemical-Resistant Gloves
(e.g., Butyl rubber, Nitrile)

Mandatory

Lab Coat
(Chemically resistant)

Mandatory

Rubber/Plastic Apron

Recommended for
large quantities or splash risk

Respiratory Protection

NIOSH-approved Respirator
(If dust/aerosol generation is likely

 or ventilation is inadequate)

As per risk assessment

Click to download full resolution via product page

Caption: PPE Selection Guide for 4-Bromocrotonic Acid.
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Emergency Procedures
Immediate and correct response to an exposure or spill is critical.

First-Aid Measures
General Advice: Move the victim to fresh air. Call a poison center or doctor immediately.

Show the Safety Data Sheet to the medical professional.

Inhalation: Remove the person to fresh air and keep them comfortable for breathing. Seek

immediate medical attention.

Skin Contact: Immediately take off all contaminated clothing. Rinse the skin with copious

amounts of water/shower for at least 15 minutes. Seek immediate medical attention.

Eye Contact: Rinse cautiously with water for several minutes. Remove contact lenses if

present and easy to do. Continue rinsing for at least 15 minutes. Seek immediate medical

attention.

Ingestion: Rinse mouth with water. Do NOT induce vomiting. Seek immediate medical

attention.

Spill Response Protocol
The following workflow outlines the procedure for managing a spill.
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Spill Occurs

Evacuate immediate area
Alert personnel

Assess spill size & risk
(Is it a minor or major spill?)

Don appropriate PPE
(See Section 6.0)

Minor Spill

Major Spill:
Call Emergency Response Team

(e.g., EH&S)

Major Spill

Contain spill with inert absorbent
(e.g., sand, vermiculite)

Do NOT use combustible materials

Carefully collect material
without creating dust.

Place in a labeled, sealed container.

Decontaminate spill area
and equipment

Dispose of waste as
hazardous material

Report incident to
Safety Officer

Procedure Complete

Click to download full resolution via product page

Caption: Emergency Response Workflow for a 4-Bromocrotonic Acid Spill.
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Waste Disposal
Proper disposal is essential to prevent environmental contamination and ensure regulatory

compliance.

Classification: 4-Bromocrotonic acid is a halogenated organic acid and must be disposed

of as hazardous chemical waste.[7]

Procedure:

Do not pour waste down the drain.[7]

Collect all waste material (including contaminated absorbents and PPE) in a designated,

compatible, and clearly labeled "Halogenated Organic Waste" container.[7]

Ensure the waste container is kept closed, stored in a safe, ventilated area (like a satellite

accumulation area in a fume hood), and is free from external contamination.

Arrange for pickup and disposal by certified hazardous waste personnel in accordance

with all local, state, and federal regulations.

Risk Assessment Workflow
A systematic approach to risk assessment should be performed before any new procedure

involving 4-Bromocrotonic acid is undertaken.
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Start: New Protocol
Involving 4-Bromocrotonic Acid

1. Identify Hazards
(Corrosivity, Lack of Toxicity Data)

2. Assess Risks
(Quantity, Concentration, Dust/Aerosol

Potential, Frequency of Use)

3. Implement Control Measures

Engineering Controls
(Fume Hood)

Administrative Controls
(SOPs, Training)

Personal Protective Equipment
(Gloves, Goggles, Lab Coat)

4. Review Controls
Are they adequate?

Proceed with Experiment

Yes

Revise Protocol /
Implement a Higher Level of Control

No

Click to download full resolution via product page

Caption: General Risk Assessment Workflow for Chemical Handling.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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